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Abstract
This application note provides a comprehensive guide for the quantitative determination of

nickel (II) ions using α-furil dioxime as a chromogenic reagent. The methodology is based on

the formation of a stable, colored nickel-α-furil dioxime complex, which can be quantified

spectrophotometrically. Two robust protocols are presented: a classical solvent extraction

method and a modern approach utilizing a micellar medium to avoid the use of organic

solvents. This document details the underlying chemical principles, provides step-by-step

experimental procedures, and discusses critical parameters such as pH optimization, reagent

preparation, and management of chemical interferences. This guide is intended for

researchers, quality control analysts, and professionals in drug development requiring a

reliable and sensitive method for nickel quantification in various matrices.

Introduction and Scientific Principle
The determination of nickel is crucial in various fields, including environmental monitoring,

metallurgy, and pharmaceutical sciences, due to its biological and industrial significance.[1]

Spectrophotometry offers a rapid, cost-effective, and widely accessible technique for this
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purpose.[2] Among the various chromogenic reagents for nickel, 1,2-dioximes like α-furil

dioxime are highly regarded for their sensitivity and selectivity.[3]

The underlying principle of this method is the reaction of nickel (II) ions with α-furil dioxime in a

slightly alkaline medium. This reaction forms a stable, intensely colored chelate complex. α-

Furil dioxime acts as a bidentate ligand, coordinating with the nickel ion through its two nitrogen

atoms. The stoichiometry of the complex is typically 1:2 (Ni:α-furil dioxime), resulting in a

square planar coordination geometry around the central nickel atom.[4] One of the oxime

protons from each ligand is displaced upon complexation, leading to the formation of strong

intramolecular hydrogen bonds, which enhances the stability of the complex.

The resulting nickel-α-furil dioxime complex is sparingly soluble in water but can be either

extracted into a non-polar organic solvent or solubilized in an aqueous medium using a

surfactant. The intensity of the color of the complex, which is directly proportional to the nickel

concentration, is then measured using a UV-Vis spectrophotometer at the wavelength of

maximum absorbance (λmax).

Chemical Structures and Reaction
The reaction between nickel (II) and α-furil dioxime to form the colored complex is depicted

below.

Reactants Products

Ni²⁺ 2 x α-Furil Dioxime
(C₁₀H₈N₂O₄)

+

2OH⁻

+

pH 9-11 Nickel-α-furil dioxime Complex
([Ni(C₁₀H₇N₂O₄)₂]) 2H₂O

+
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Caption: Reaction of Nickel(II) with α-Furil Dioxime.
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Apparatus and Reagents
Apparatus

UV-Vis Spectrophotometer (double beam recommended)

Matched quartz or glass cuvettes (1 cm path length)

pH meter

Analytical balance

Volumetric flasks (Class A: 10, 25, 50, 100, 1000 mL)

Pipettes (Class A)

Separatory funnels (for solvent extraction protocol)

Hot plate or water bath

Fume hood

Reagents
α-Furil Dioxime Solution (0.2% w/v): Dissolve 0.2 g of α-furil dioxime (C₁₀H₈N₂O₄) in 100 mL

of 95% ethanol. Gentle warming in a water bath may be required to facilitate dissolution.

Standard Nickel Stock Solution (1000 µg/mL): Accurately weigh 0.6730 g of ammonium

nickel(II) sulfate hexahydrate ((NH₄)₂Ni(SO₄)₂·6H₂O) and dissolve it in deionized water. Add

1 mL of concentrated nitric acid to prevent hydrolysis and dilute to 100 mL in a volumetric

flask with deionized water.[5]

Working Nickel Standard Solutions: Prepare a series of working standards by appropriate

dilution of the stock solution with deionized water.

Ammonia-Ammonium Chloride Buffer (pH 9.0): Dissolve 17.5 g of ammonium chloride

(NH₄Cl) in 150 mL of deionized water. Add 115 mL of concentrated ammonium hydroxide

(NH₄OH) and dilute to 250 mL with deionized water. Adjust the pH to 9.0 using a pH meter.
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Chloroform (CHCl₃): Analytical reagent grade (for Protocol A).

Brij-35 Surfactant Solution (5% w/v): Dissolve 5 g of Brij-35 in 100 mL of deionized water.

Masking Agents (as required):

Tartaric Acid Solution (10% w/v): Dissolve 10 g of tartaric acid in 100 mL of deionized

water.

Thioglycolic Acid Solution (1% v/v): Dilute 1 mL of thioglycolic acid to 100 mL with

deionized water.

Experimental Protocols
Two distinct protocols are provided. Protocol A follows a traditional liquid-liquid extraction

procedure, while Protocol B utilizes a micellar medium, offering a "greener" alternative by

avoiding chlorinated solvents.

Protocol A: Solvent Extraction Method
This protocol is suitable for samples where extraction is preferred to eliminate matrix effects.
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Start

Sample Preparation
(e.g., acid digestion)

Pipette aliquot of sample
or standard into separatory funnel

Add buffer (pH 9.0) and
α-furil dioxime solution

Mix and allow complex
to form (approx. 5 min)

Add 10 mL Chloroform

Shake for 2 min
to extract complex

Allow layers to separate

Collect organic (lower) layer
in a volumetric flask

Measure absorbance at 438 nm

End
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Caption: Workflow for the Solvent Extraction Protocol.
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Step-by-Step Procedure:

Calibration Curve: Pipette aliquots of the working nickel standard solutions (e.g., 0, 1, 2, 5,

10, 15 µg of Ni) into a series of 100 mL separatory funnels.

pH Adjustment: To each funnel, add 5 mL of the ammonia-ammonium chloride buffer (pH

9.0).

Complex Formation: Add 2 mL of the 0.2% α-furil dioxime solution to each funnel. Mix well

and allow to stand for 5 minutes for complete complex formation.

Extraction: Add 10 mL of chloroform to each funnel. Stopper and shake vigorously for 2

minutes. Release the pressure periodically.

Phase Separation: Allow the layers to separate completely. The lower organic layer contains

the nickel complex.

Collection: Carefully drain the chloroform layer into a 10 mL volumetric flask.

Spectrophotometric Measurement: Measure the absorbance of the chloroform extracts at

438 nm against a reagent blank prepared in the same manner but without nickel.

Sample Analysis: Prepare the sample solution as described in Section 6. Take an

appropriate aliquot and follow steps 2-7.

Quantification: Determine the concentration of nickel in the sample from the calibration

curve.

Protocol B: Micellar Solubilization Method
This protocol is advantageous as it avoids the use of hazardous organic solvents and can be

adapted for flow-injection analysis systems.[5]
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Start

Sample Preparation
(e.g., acid digestion)

Pipette aliquot of sample
or standard into volumetric flask

Add buffer (pH 9.0), Brij-35 solution,
and α-furil dioxime solution

Mix and dilute to volume
with deionized water

Allow color to develop
(approx. 10 min)

Measure absorbance at 480 nm

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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